Cas no 1454848-83-9 (4-bromo-5-(hydroxymethyl)-2-methylpyrazole-3-carbonitrile)

• Product Name: 4-bromo-5-(hydroxymethyl)-2-methylpyrazole-3-carbonitrile
• CAS No: 1454848-83-9
• MF: C₆H₆BrN₃O
• MW: 216.035339832306
• MDL: MFCD29917008
• CID: 4600691
• Update Time: 2025-07-22

4-bromo-5-(hydroxymethyl)-2-methylpyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(Hydroxymethyl)-1-Methyl-1H-Pyrazole-5-Carbonitrile(WXC00837)
• 4-Bromo-3-(Hydroxymethyl)-1-Methyl-1H-Pyrazole-5-Carbonitrile
• 1H-Pyrazole-5-carbonitrile, 4-bromo-3-(hydroxymethyl)-1-methyl-
• 4-bromo-5-(hydroxymethyl)-2-methylpyrazole-3-carbonitrile

• MDL： MFCD29917008
• Inchi： 1S/C6H6BrN3O/c1-10-5(2-8)6(7)4(3-11)9-10/h11H,3H2,1H3
• InChI Key： JAEKSCSIHVOTIJ-UHFFFAOYSA-N
• SMILES： N1(C)C(C#N)=C(Br)C(CO)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-bromo-5-(hydroxymethyl)-2-methylpyrazole-3-carbonitrile

Comprehensive Overview of 4-bromo-5-(hydroxymethyl)-2-methylpyrazole-3-carbonitrile (CAS No. 1454848-83-9)

4-bromo-5-(hydroxymethyl)-2-methylpyrazole-3-carbonitrile (CAS No. 1454848-83-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative features a unique combination of functional groups, including a bromine substituent, a hydroxymethyl group, and a nitrile moiety, making it a versatile intermediate for synthesizing biologically active molecules. Its molecular structure, C₇H₈BrN₃O, offers a robust scaffold for modifications, aligning with the growing demand for small-molecule drug discovery and crop protection agents.

In recent years, the compound has been explored for its potential applications in kinase inhibition and enzyme modulation, topics frequently searched in academic and industrial databases. Researchers are particularly interested in its role as a building block for anticancer agents and anti-inflammatory drugs, reflecting the broader trend toward targeted therapies. The presence of the nitrile group enhances its binding affinity to biological targets, a feature often highlighted in medicinal chemistry forums and AI-driven drug design platforms.

The synthesis of 4-bromo-5-(hydroxymethyl)-2-methylpyrazole-3-carbonitrile typically involves multi-step reactions, including cyclization and functional group interconversion, which are critical topics in organic synthesis tutorials. Its crystallinity and solubility properties have also been studied to optimize formulation processes, addressing common challenges in preclinical development. These aspects resonate with search queries like "pyrazole solubility improvement" or "nitrile-containing intermediates," underscoring its relevance in modern chemistry.

From an industrial perspective, the compound’s stability under various pH conditions and its compatibility with green chemistry principles make it a candidate for sustainable manufacturing. This aligns with the rising popularity of searches such as "eco-friendly synthesis of heterocycles" and "scalable bromination methods." Additionally, its regioselective reactivity allows for precise derivatization, a key requirement in high-throughput screening workflows.

In summary, 4-bromo-5-(hydroxymethyl)-2-methylpyrazole-3-carbonitrile (CAS No. 1454848-83-9) exemplifies the intersection of structural diversity and functional adaptability in contemporary chemical research. Its applications span from drug discovery to material science, making it a subject of ongoing investigation and a frequent keyword in scientific literature and patent filings.